Cas no 1261933-79-2 (2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid)

• Product Name: 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid
• CAS No: 1261933-79-2
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• MDL: MFCD18320349
• CID: 2622035
• PubChem ID: 53226254
• Update Time: 2025-10-30

2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261933-79-2
• DTXSID50689965
• AKOS017552252
• 4'-Methoxy-2',4-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• MFCD18320349
• 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid, 95%
• 2-(4-METHOXY-2-METHYLPHENYL)-5-METHYLBENZOIC ACID
• 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid

• MDL： MFCD18320349
• Inchi： 1S/C16H16O3/c1-10-4-6-14(15(8-10)16(17)18)13-7-5-12(19-3)9-11(13)2/h4-9H,1-3H3,(H,17,18)
• InChI Key： VPZYRFGLLROAPV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid

Introduction to 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic Acid (CAS No. 1261933-79-2)

2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261933-79-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motifs that include a methoxy group at the para position of one phenyl ring and methyl groups at both the ortho and meta positions of another phenyl ring. Such structural features contribute to its distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in medicinal chemistry.

The molecular structure of 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid consists of a central benzene ring substituted with a carboxylic acid group at one position and two methyl groups at different positions, along with a phenyl ring linked through an amide or ester bond (depending on the specific derivative form). The presence of the methoxy group enhances the lipophilicity of the molecule, while the methyl groups contribute to steric hindrance and influence its interactions with biological targets. These structural attributes make it a versatile scaffold for designing molecules with tailored pharmacological properties.

In recent years, there has been growing interest in benzoic acid derivatives due to their potential applications in drug development. The compound 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid has been studied for its possible role in modulating various biological pathways. For instance, research suggests that this compound may exhibit anti-inflammatory, antioxidant, and even anticancer properties. These potential applications stem from its ability to interact with specific enzymes and receptors in biological systems, thereby influencing cellular processes.

One of the most compelling aspects of 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid is its role as a key intermediate in synthesizing more complex pharmaceutical molecules. Chemists have leveraged this compound to develop novel drug candidates that target a wide range of diseases. Its structural flexibility allows for modifications at multiple sites, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles. This adaptability makes it an invaluable tool in the arsenal of medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid typically involves multi-step organic reactions, starting from commercially available precursors such as anisole (4-methoxybenzene) and toluene derivatives. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is crucial for large-scale production, ensuring that researchers have access to sufficient quantities of the compound for both laboratory studies and potential clinical trials.

From a computational chemistry perspective, 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with biological targets such as enzymes and receptors. By using computational methods like molecular dynamics simulations and docking studies, researchers can predict how this compound might behave within a biological system. Such insights are invaluable for guiding experimental design and optimizing drug candidates before they enter preclinical testing.

The pharmacological profile of 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid has been explored in several preclinical studies. These investigations have revealed promising results in terms of its ability to modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, some preliminary studies suggest that this compound may possess antioxidant properties, making it potentially useful in combating oxidative stress-related diseases such as neurodegenerative disorders.

In the realm of drug discovery, 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid serves as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying its structure—such as introducing different functional groups or altering substitution patterns—researchers can gain insights into how specific structural features influence biological activity. This iterative approach is essential for developing lead compounds that exhibit optimal efficacy and minimal side effects.

The regulatory landscape for compounds like 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid is also an important consideration. As part of the broader pharmaceutical industry, manufacturers must adhere to stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA). These regulations ensure that all compounds used in drug development are safe, effective, and manufactured under controlled conditions.

Future directions in research involving 2-(4-Methoxy-2-methylphenyl)-5-methylbenzoic acid include exploring its potential applications in personalized medicine. By understanding how individual genetic variations influence responses to this compound, researchers can develop more targeted therapeutic strategies tailored to specific patient populations. Additionally, advances in biocatalysis and green chemistry may offer more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high quality standards.

In conclusion, 2-(4-Methoxy- 2 -methylphenyl)- 5 -methylbenzoic acid (CAS No. 1261933-79- 2 ) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.